Determination of coordination modes and estimation of the 31P–31P distances in heterogeneous catalyst by solid state double quantum filtered 31P NMR spectroscopy†

Physical Chemistry Chemical Physics Pub Date: 2011-02-07 DOI: 10.1039/C0CP01191F

Abstract

To overcome the separation difficulty of the palladium-based homogeneous catalyst, the palladium complex can be anchored on various supports such as silica. However, it is difficult to determine the amounts of the two coordination modes of the Pd nucleus, that is, Pd coordinates with one phosphorus atom and Pd coordinates with two phosphorus atoms. Here a 31P double-quantum filtered (DQ-filtered) method in solid-state NMR is introduced for the palladium-based heterogenous catalyst system. With the DQ-filtered method, we can not only determine the amounts of the two different kinds of palladium coordination modes, we can also estimate the interatomic distance of two 31P nuclei bonded to a palladium nucleus. With the help of this method, we can quickly estimate interatomic distances in our designed system and accurately re-design the palladium system to accommodate either one 31P or two 31P.

Graphical abstract: Determination of coordination modes and estimation of the 31P–31P distances in heterogeneous catalyst by solid state double quantum filtered 31P NMR spectroscopy
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